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Compound of Interest

Compound Name: 2,2-dichloropentanoic Acid

Cat. No.: B102809

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2,2-
dichloropentanoic acid. The information is intended to support laboratory personnel in
minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification

2,2-Dichloropentanoic acid is a corrosive substance that can cause severe burns to the eyes,
skin, and respiratory tract.[1] Ingestion can lead to burns in the gastrointestinal tract.[1] It is
classified as a corrosive liquid.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 2,2-dichloropentanoic acid is
provided in the table below.
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Property Value Reference
CAS Number 18240-68-1 [11[2]
Molecular Formula C5H8CI202 [2]
Molecular Weight 171.02 g/mol [2]
Appearance Not specified

Boiling Point 242.14°C (rough estimate) [2]

Density 1.3444 (rough estimate) [2]
Refractive Index 1.459-1.461 [2]

Toxicological Information

Quantitative toxicological data, such as LD50 and LC50 values, for 2,2-dichloropentanoic
acid are not readily available in published literature. However, based on its classification as a
corrosive substance, it should be handled with extreme care, assuming high toxicity upon
exposure.

Experimental Protocols for Hazard Assessment

While specific experimental data for 2,2-dichloropentanoic acid is limited, the following are
standard OECD (Organisation for Economic Co-operation and Development) protocols that
would be used to assess its potential hazards.

Acute Oral, Dermal, and Inhalation Toxicity

Standardized tests are used to determine the lethal dose (LD50) or lethal concentration (LC50)
of a substance. These tests involve administering the substance to laboratory animals (typically
rats or rabbits) via oral, dermal, or inhalation routes and observing the effects over a set period.

Skin Corrosion/lrritation

The potential for a substance to cause skin corrosion or irritation is typically assessed using in
vitro methods with reconstructed human epidermis models or in vivo methods using laboratory
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animals. The substance is applied to the skin, and the resulting damage is observed and
scored over time.

Eye Irritation/Damage

Eye irritation or damage potential is evaluated by applying the substance to the eye of a
laboratory animal and observing for effects such as redness, swelling, and corneal opacity. In
vitro methods using isolated animal corneas or reconstructed human corneal epithelium models
are also employed.

Safe Handling and Storage

To ensure the safe handling of 2,2-dichloropentanoic acid, the following precautions should
be strictly followed.

Personal Protective Equipment (PPE)

A comprehensive list of recommended personal protective equipment is provided in the table

below.
Body Part Equipment Standard
Chemical safety goggles or OSHA 29 CFR 1910.133 or
Eyes/Face )
face shield European Standard EN166
Appropriate protective gloves
Skin and clothing to prevent skin
exposure
NIOSH/MSHA or European
Standard EN 149 approved
, , , o OSHA 29 CFR 1910.134 or
Respiratory respirator if exposure limits are

e European Standard EN 149
exceeded or if irritation or other

symptoms are experienced.

Engineering Controls

Work with 2,2-dichloropentanoic acid should be conducted in a well-ventilated area,
preferably in a chemical fume hood.[3] Eyewash stations and safety showers must be readily
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accessible.[3]

Storage

Store 2,2-dichloropentanoic acid in a tightly closed container in a cool, dry, and well-
ventilated area designated for corrosive materials.[1] Keep it away from incompatible
substances such as strong oxidizing agents, strong bases, strong reducing agents, and metals.

[3]

First Aid Measures

In the event of exposure to 2,2-dichloropentanoic acid, immediate medical attention is
crucial.[1] The following diagram outlines the appropriate first aid procedures.
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Specific First Aid

Immediate Actions ‘Skin Contact

>
a[ Remove victim from exw!ureH Call for medical assistance J—*

Seek immediate

Exposure to 2,2-Dichloropentanoic Acid medical attention

t 15 minutes, lfing eyelids.

Click to download full resolution via product page

Caption: First aid workflow for exposure to 2,2-dichloropentanoic acid.

Spill and Leak Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation.[3] Wear appropriate
personal protective equipment.[1] Absorb the spill with an inert material such as vermiculite,
sand, or earth, and place it in a suitable, closed container for disposal.[1] Do not flush the
chemical into surface water or the sanitary sewer system.[3]
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Fire-Fighting Measures

In case of a fire involving 2,2-dichloropentanoic acid, use foam, dry chemical, or carbon
dioxide as extinguishing media.[1] Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[1] Thermal decomposition may produce hazardous gases such
as hydrogen chloride, carbon monoxide, and carbon dioxide.[3]

Disposal Considerations

Dispose of 2,2-dichloropentanoic acid and its containers in accordance with all applicable
federal, state, and local regulations.[4] Do not dispose of it with normal laboratory waste.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 2,2-
dichloropentanoic acid in a laboratory setting.
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Caption: A logical workflow for the safe handling of 2,2-dichloropentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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